Cas no 1261495-79-7 (2-(Perfluorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-(Perfluorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1261495-79-7
• MF: C₁₄H₄F₈N₂
• MW: 352.182190895081
• CID: 4913317
• Update Time: 2025-05-23

2-(Perfluorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Perfluorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H4F8N2/c15-8-6(9(16)11(18)12(19)10(8)17)13-7(14(20,21)22)5(1-3-23)2-4-24-13/h2,4H,1H2
• InChI Key： NBXOTEGZJDWYDN-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)C=CN=C1C1C(=C(C(=C(C=1F)F)F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 473
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7

Additional information on 2-(Perfluorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

2-(Perfluorophenyl)-3-(Trifluoromethyl)Pyridine-4-Acetonitrile: A Comprehensive Overview

2-(Perfluorophenyl)-3-(Trifluoromethyl)Pyridine-4-Acetonitrile is a highly specialized organic compound with the CAS number 1261495-79-7. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including materials science, pharmaceuticals, and electronics. The molecule's structure is characterized by a pyridine ring substituted with a perfluorophenyl group at the 2-position, a trifluoromethyl group at the 3-position, and an acetonitrile group at the 4-position. These substituents contribute to its exceptional electronic and chemical properties, making it a valuable compound for advanced research and development.

The synthesis of 2-(Perfluorophenyl)-3-(Trifluoromethyl)Pyridine-4-Acetonitrile involves a series of carefully designed chemical reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and coupling reactions, to construct this complex molecule. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound, enabling its large-scale production for industrial applications.

One of the most notable features of this compound is its high thermal stability and excellent electronic properties. The presence of the perfluorophenyl group imparts strong electron-withdrawing effects, which enhance the compound's ability to act as an electron-deficient aromatic system. This property is particularly advantageous in applications such as organic light-emitting diodes (OLEDs), where electron-deficient materials are essential for efficient charge transport and light emission. Recent studies have demonstrated that 2-(Perfluorophenyl)-3-(Trifluoromethyl)Pyridine-4-Acetonitrile can serve as a promising candidate for next-generation OLED materials due to its high luminous efficiency and long operational lifetime.

In addition to its electronic properties, this compound exhibits remarkable chemical resistance, making it suitable for use in harsh environmental conditions. The trifluoromethyl group further enhances the molecule's stability by introducing additional electron-withdrawing effects and reducing the likelihood of unwanted side reactions. These characteristics have led to its exploration in corrosion-resistant coatings and high-performance polymers.

Recent research has also focused on the biological applications of 2-(Perfluorophenyl)-3-(Trifluoromethyl)Pyridine-4-Acetonitrile. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, suggesting its potential as a lead compound in drug discovery. Researchers are currently investigating its efficacy in treating chronic inflammatory diseases and oxidative stress-related disorders.

The versatility of 2-(Perfluorophenyl)-3-(Trifluoromethyl)Pyridine-4-Acetonitrile extends to its use in advanced materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in catalytic systems for organic synthesis. Furthermore, its unique optical properties have been leveraged in the development of novel sensors and imaging agents for biomedical applications.

In conclusion, 2-(Perfluorophenyl)-3-(Trifluoromethyl)Pyridine-4-Acetonitrile (CAS No: 1261495-79-7) is a multifaceted compound with immense potential across diverse scientific domains. Its exceptional electronic, chemical, and biological properties continue to drive innovative research and development efforts worldwide. As scientists delve deeper into understanding its capabilities, this compound is poised to play a pivotal role in shaping future technologies and therapeutic interventions.